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Compound of Interest

Compound Name: (+/-)-Anatoxin A fumarate

Cat. No.: B2740578

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Anatoxin A fumarate is a potent neurotoxin and a valuable research tool for studying the
nicotinic acetylcholine receptor (NnAChR).[1][2][3] As a powerful agonist, it is instrumental in
investigating neurological pathways and the effects of NAChR modulation.[1][2][4] Proper
preparation of stock solutions is critical for experimental accuracy and reproducibility, as well as
for ensuring laboratory safety. This document provides detailed protocols for the preparation,
storage, and handling of (+/-)-Anatoxin A fumarate stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and storage of
(+/-)-Anatoxin A fumarate solutions.
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Parameter Value Notes Source(s)
Molecular Formula C10H15NO ¢ C4H404 [31[5]
Molecular Weight 281.31 g/mol Anhydrous [31[5]
Solubility in Water 15 mg/mL [3]
50 mM [5]
A commonly used
Recommended Stock 1000 pg/mL (1 concentration in 6]
Concentration mg/mL) cytotoxicity and
uptake studies.

Storage of Solid )

4°C Store desiccated. [3]
Compound

For long-term storage
-20°C [7]

(up to 3 years).
Storage of Stock )

) -20 °C In sterile water. [6]

Solution

In solvent, forup to 1
-80 °C [7]

year.

Stability in Solution

Stable in acidic
conditions (pH < 3).

[4]18]

Degrades in neutral or
alkaline conditions
(pH > 7).

Decomposition
accelerates with
increased

temperature.

[8]

Light sensitive.

Photolysis occurs in
sunlight, with a half-
life of 1-2 hours.

[110]

Experimental Protocols
Hazard Assessment and Safety Precautions
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Caution: (+/-)-Anatoxin A is a potent neurotoxin.[3] Handle with extreme care in a designated
area, such as a chemical fume hood.[11]

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves at all times.[11]

e Handling: Avoid inhalation of the powder.[3][11] Do not allow the substance to come into
contact with skin or eyes.[3][11]

» Disposal: Dispose of all contaminated materials and solutions in accordance with institutional
and national regulations for hazardous chemical waste.[3]

Preparation of a 1 mg/mL Stock Solution in Water

This protocol describes the preparation of a 1 mg/mL stock solution of (+/-)-Anatoxin A
fumarate in sterile water.

Materials:

e (+/-)-Anatoxin A fumarate (solid)

o Sterile, deionized, or Milli-Q water

o Calibrated analytical balance
 Sterile microcentrifuge tubes or vials
o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

» Pre-weighing Preparation: Allow the vial of (+/-)-Anatoxin A fumarate to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of (+/-)-Anatoxin A
fumarate. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the solid.
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e Solubilization:
o Transfer the weighed solid into a sterile microcentrifuge tube.

o Add the appropriate volume of sterile water to achieve a final concentration of 1 mg/mL
(e.g., 1 mL of water for 1 mg of solid).

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The
solution should be clear.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This prevents repeated freeze-thaw cycles which can affect the stability of the

compound.

o Clearly label each aliquot with the name of the compound, concentration, date of
preparation, and initials of the preparer.

o Store the aliquots at -20°C or -80°C for long-term storage.[6][7]

Visualizations
Experimental Workflow: Stock Solution Preparation
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Workflow for Preparing (+/-)-Anatoxin A Fumarate Stock Solution
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Simplified Signaling Pathway of Anatoxin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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